N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]cyclopentanecarboxamide

• IUPAC Name: N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C19H22N2O2S/c22-18(20-13-17-6-3-11-24-17)12-14-7-9-16(10-8-14)21-19(23)15-4-1-2-5-15/h3,6-11,15H,1-2,4-5,12-13H2,(H,20,22)(H,21,23)
• InChI Key: LPUKPNMGSNVEMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at position 1. It is considered to be a structural alert with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Future Directions

Thiophene and its derivatives continue to be a topic of interest for medicinal chemists due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Future research will likely focus on the synthesis and investigation of new structural prototypes with more effective pharmacological activity.